1-[(2S)-1-(4-Methylphenyl)-2-pyrrolidinyl]methanamine

• IUPAC Name: [(2S)-1-(4-methylphenyl)pyrrolidin-2-yl]methanamine
• InChI: InChI=1S/C12H18N2/c1-10-4-6-11(7-5-10)14-8-2-3-12(14)9-13/h4-7,12H,2-3,8-9,13H2,1H3/t12-/m0/s1
• InChI Key: DTBPBACTPMYTTQ-LBPRGKRZSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCCC2CN
• Isomeric SMILES: CC1=CC=C(C=C1)N2CCC[C@H]2CN
• Molecular Formula: C12H18N2
• Molecular Weight: 190.28 g/mol
• CAS No.: 1932143-13-9

Description

“1-[(2S)-1-(4-Methylphenyl)-2-pyrrolidinyl]methanamine” is a chemical compound with the molecular formula C12H18N2. It has a molecular weight of 190.28. This compound is used for research purposes.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” are not fully detailed in the search results. It is known that the compound has a molecular weight of 190.28, but other properties such as boiling point, melting point, and solubility are not specified.

Scientific Research Applications

Synthesis and Characterization

• The compound has been synthesized by reacting p-Toluic hydrazide and glycine via polyphosphoric acid condensation, yielding high results and characterized using various spectroscopic techniques (Shimoga, Shin, & Kim, 2018).

Catalytic Applications

• Derivatives of 1-(3-(Pyridin-2-yl)phenyl)methanamine, similar in structure, have shown potential in catalytic applications, particularly in C–H bond activation and forming unsymmetrical pincer palladacycles (Roffe et al., 2016).

Photocytotoxicity and Cellular Imaging

• Iron(III) complexes involving derivatives of this compound have been studied for their photocytotoxic properties in red light and their potential in cellular imaging, showing significant activity in various cell lines (Basu et al., 2014).

Anticancer Activity

• New palladium and platinum complexes synthesized from Schiff base ligands related to this compound have demonstrated notable anticancer activity against various human cancerous and noncancerous cell lines (Mbugua et al., 2020).

Serotonin Receptor Agonists

• Novel derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine, structurally similar, have been identified as biased agonists of serotonin 5-HT1A receptors, showing potential as antidepressant drug candidates (Sniecikowska et al., 2019).

Asymmetric Synthesis

• The asymmetric synthesis of 2-(1-aminoalkyl) piperidines, closely related to this compound, has been explored, showing potential in the synthesis of various diamino alcohols and substituted amines (Froelich et al., 1996).

Anticonvulsant Agents

• Schiff bases of pyridine derivatives, similar in structure, have shown promising results as anticonvulsant agents, displaying seizure protection in various models (Pandey & Srivastava, 2011).

Chiroptical Properties and Structural Studies

• Ligands like N,N-bis[(2-pyridyl)methyl]-1-(2-pyridyl)ethanamine, structurally related, have been synthesized and studied for their chiroptical properties and complex formation, providing insight into their potential in coordination chemistry (Canary et al., 1998).